Byzantionoside B
Byzantionoside B
Blumenol C glucoside is an O-acyl carbohydrate.
Blumenol C glucoside is a natural product found in Antidesma membranaceum, Baccharis dracunculifolia, and other organisms with data available.
Blumenol C glucoside is a natural product found in Antidesma membranaceum, Baccharis dracunculifolia, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
135820-80-3
VCID:
VC21279808
InChI:
InChI=1S/C19H32O7/c1-10-7-12(21)8-19(3,4)13(10)6-5-11(2)25-18-17(24)16(23)15(22)14(9-20)26-18/h7,11,13-18,20,22-24H,5-6,8-9H2,1-4H3/t11-,13+,14-,15-,16+,17-,18-/m1/s1
SMILES:
CC1=CC(=O)CC(C1CCC(C)OC2C(C(C(C(O2)CO)O)O)O)(C)C
Molecular Formula:
C19H32O7
Molecular Weight:
372.5 g/mol
Byzantionoside B
CAS No.: 135820-80-3
Cat. No.: VC21279808
Molecular Formula: C19H32O7
Molecular Weight: 372.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Blumenol C glucoside is an O-acyl carbohydrate. Blumenol C glucoside is a natural product found in Antidesma membranaceum, Baccharis dracunculifolia, and other organisms with data available. |
|---|---|
| CAS No. | 135820-80-3 |
| Molecular Formula | C19H32O7 |
| Molecular Weight | 372.5 g/mol |
| IUPAC Name | (4R)-3,5,5-trimethyl-4-[(3R)-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybutyl]cyclohex-2-en-1-one |
| Standard InChI | InChI=1S/C19H32O7/c1-10-7-12(21)8-19(3,4)13(10)6-5-11(2)25-18-17(24)16(23)15(22)14(9-20)26-18/h7,11,13-18,20,22-24H,5-6,8-9H2,1-4H3/t11-,13+,14-,15-,16+,17-,18-/m1/s1 |
| Standard InChI Key | NYLNHNDMNOPWAZ-ZLEFDVGRSA-N |
| Isomeric SMILES | CC1=CC(=O)CC([C@H]1CC[C@@H](C)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)(C)C |
| SMILES | CC1=CC(=O)CC(C1CCC(C)OC2C(C(C(C(O2)CO)O)O)O)(C)C |
| Canonical SMILES | CC1=CC(=O)CC(C1CCC(C)OC2C(C(C(C(O2)CO)O)O)O)(C)C |
| Appearance | Oil |
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